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Compound of Interest

Compound Name: PSB 0777 ammonium

Cat. No.: B15569770 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is for research purposes only and not for diagnostic or

therapeutic use.

Introduction
These application notes provide a comprehensive overview of the recommended use and

dosage of PSB 0777 ammonium salt in mouse models. It is critical to note that, contrary to a

potential misunderstanding, PSB 0777 is not a P2Y12 receptor antagonist. Extensive research

characterizes PSB 0777 as a potent and selective adenosine A2A receptor (A2AR) full agonist.

[1][2][3] This document will, therefore, detail its application based on its confirmed mechanism

of action as an A2AR agonist. While some studies explore the synergistic effects of A2AR

agonists like PSB 0777 with P2Y12 antagonists, PSB 0777 itself does not act as a P2Y12

antagonist.[4][5][6]

PSB 0777 ammonium salt has demonstrated utility in various research areas, including the

study of inflammatory conditions.[3] Its high selectivity for A2A receptors over other adenosine

receptor subtypes makes it a valuable tool for investigating A2AR-mediated signaling

pathways.[1]
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The following table summarizes the dosages of PSB 0777 ammonium salt used in mouse

models as reported in the literature.

Administration

Route
Dosage Mouse Strain

Observed

Effects
Reference

Intraperitoneal

(i.p.)

0.03, 0.3, 3

mg/kg
C57BL/6J

Dose-dependent

hypothermia and

hypoactivity.

[3]

Oral Gavage

(p.o.)
0.4 mg/kg/day Not Specified

Marked reduction

of inflammatory

cell infiltration

and amelioration

of colonic

mucosal

architecture in a

model of

inflammatory

bowel disease.

[3]

Signaling Pathway and Experimental Workflow
Adenosine A2A Receptor Signaling Pathway
Activation of the adenosine A2A receptor, a Gs protein-coupled receptor, by an agonist like

PSB 0777 initiates a signaling cascade.[7][8][9] This typically involves the activation of adenylyl

cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[7][8] Elevated cAMP levels

then activate Protein Kinase A (PKA), which in turn can phosphorylate various downstream

targets, including the cAMP responsive element-binding protein (CREB), to modulate gene

expression and cellular function.[7][8][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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